3-fluoro-N-[2-(3-methoxyphenoxy)ethyl]benzamide

• IUPAC Name: 3-fluoro-N-[2-(3-methoxyphenoxy)ethyl]benzamide
• InChI: InChI=1S/C16H16FNO3/c1-20-14-6-3-7-15(11-14)21-9-8-18-16(19)12-4-2-5-13(17)10-12/h2-7,10-11H,8-9H2,1H3,(H,18,19)
• InChI Key: HHTLLXZAOCOMSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCNC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C16H16FNO3
• Molecular Weight: 289.30 g/mol

Description

3-fluoro-N-[2-(3-methoxyphenoxy)ethyl]benzamide is a chemical compound that has been of great interest to researchers due to its potential applications in scientific research. This compound is also known as FMEB and is commonly used as a research tool in the field of biochemistry and pharmacology.

Scientific Research Applications

FMEB has been used as a research tool in various scientific fields such as biochemistry and pharmacology. This compound has been used to study the role of certain receptors in the body and their interactions with other molecules. FMEB has also been used to investigate the effects of certain drugs on the body and to test the efficacy of new drugs.

Mechanism of Action

The mechanism of action of FMEB is not fully understood. However, it is believed that FMEB acts as an antagonist to certain receptors in the body. This means that FMEB blocks the binding of other molecules to these receptors, which can have various effects on the body.
Biochemical and Physiological Effects:
FMEB has been shown to have various biochemical and physiological effects on the body. For example, FMEB has been shown to inhibit the binding of certain molecules to certain receptors in the body. This can have various effects on the body, such as reducing inflammation or blocking the effects of certain drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMEB in lab experiments is its ability to selectively block certain receptors in the body. This makes it a useful tool for investigating the role of these receptors in various physiological processes. However, one of the limitations of using FMEB is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many future directions for research involving FMEB. One possible direction is to investigate the effects of FMEB on different types of receptors in the body. Another possible direction is to investigate the potential therapeutic applications of FMEB, such as its use in treating certain diseases or conditions. Additionally, further research is needed to fully understand the mechanism of action of FMEB and its effects on the body.
Conclusion:
In conclusion, FMEB is a chemical compound that has been of great interest to researchers due to its potential applications in scientific research. This compound has been used as a research tool in various scientific fields such as biochemistry and pharmacology. FMEB has been shown to have various biochemical and physiological effects on the body, and its mechanism of action is not fully understood. While there are limitations to using FMEB in lab experiments, there are many future directions for research involving this compound.

Synthesis Methods

The synthesis of FMEB involves several steps. The first step involves the reaction of 3-methoxyphenol with 2-chloroethylamine hydrochloride to form 3-methoxyphenol-2-chloroethylamine. The second step involves the reaction of 3-methoxyphenol-2-chloroethylamine with 3-fluorobenzoyl chloride to form 3-fluoro-N-[2-(3-methoxyphenoxy)ethyl]benzamide. The final product is purified using column chromatography.